Cas no 1596735-38-4 (1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene)

• Product Name: 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene
• CAS No: 1596735-38-4
• MF: C₁₃H₁₉IO
• MW: 318.193836450577
• CID: 6021466
• PubChem ID: 114772232
• Update Time: 2025-07-15

1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene
• 1596735-38-4
• 1-[1-(butan-2-yloxy)-2-iodoethyl]-3-methylbenzene
• EN300-1133840

• Inchi： 1S/C13H19IO/c1-4-11(3)15-13(9-14)12-7-5-6-10(2)8-12/h5-8,11,13H,4,9H2,1-3H3
• InChI Key： BIRCEWIQUNHPEB-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OC(C)CC

Computed Properties

• Exact Mass: 318.04806g/mol
• Monoisotopic Mass: 318.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene

Chemical Profile of 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene (CAS No. 1596735-38-4)

1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene, identified by its CAS number 1596735-38-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound belongs to a class of molecules characterized by an iodoalkyl substituent attached to a benzene ring, which is further modified by an alkoxy group and a methyl group at specific positions. Such structural motifs are of significant interest for their utility in cross-coupling reactions, drug development, and material science.

The structure of 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene consists of a benzene ring substituted at the 3-position with a methyl group, while the 2-position features an iodoethyl group. This iodoethyl moiety is further connected to a butan-2-yloxy group, which introduces a longer alkyl chain with oxygen functionality. The presence of these distinct functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, or Heck couplings.

In recent years, there has been increasing interest in the development of iodoarene derivatives for their role in pharmaceutical synthesis. The iodo group serves as an excellent handle for introducing other functional groups through metal-catalyzed transformations, enabling the construction of diverse molecular architectures. The methylbenzene core in this compound provides a stable aromatic platform, while the butan-2-yloxy group introduces both steric bulk and hydrophilic character, which can influence solubility and reactivity.

One of the most compelling aspects of 1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene is its potential application in drug discovery and medicinal chemistry. The combination of an iodoalkyl group and an alkoxy-substituted benzene ring suggests that this compound could serve as a precursor for the synthesis of novel therapeutic agents. Specifically, the iodoethyl moiety can be readily converted into other functional groups via nucleophilic substitution reactions, allowing for the exploration of various pharmacophores. Additionally, the presence of a methyl group at the 3-position may influence electronic properties and metabolic stability, making it a valuable scaffold for optimizing drug-like properties.

Recent studies have highlighted the importance of alkoxy-substituted aromatic compounds in medicinal chemistry. These derivatives often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their unsubstituted counterparts. The butan-2-yloxy group in 1596735-38-4 introduces a moderate hydrophobicity while maintaining good solubility in both polar and non-polar solvents, which is advantageous for formulation purposes. This balance between hydrophobicity and solubility makes it an attractive candidate for further exploration in drug development.

The synthetic utility of this compound is further underscored by its ability to participate in various cross-coupling reactions. For instance, the iodoethyl group can be coupled with boronic acids or stannanes via palladium catalysis to introduce new aryl or vinyl moieties at different positions on the benzene ring. This flexibility allows chemists to tailor molecular structures with precision, enabling the creation of libraries of compounds for high-throughput screening.

Moreover, the chemical behavior of 1596735-38-4 has been investigated in detail by researchers seeking to optimize synthetic pathways. Studies have demonstrated that under controlled conditions, this compound can undergo selective transformations without unwanted side reactions. This reliability makes it a preferred choice for industrial applications where reproducibility is critical.

In conclusion,1-1-(butan-2-yloxy)-2-iodoethyl-3-methylbenzene (CAS No. 1596735-38-4) represents a promising intermediate with broad applications in pharmaceutical synthesis and material science. Its unique structural features—comprising an iodoalkyl group on a substituted benzene ring—make it an invaluable tool for constructing complex molecules via cross-coupling reactions. As research continues to uncover new methodologies for utilizing such intermediates,this compound is poised to play an increasingly significant role in drug discovery and chemical innovation.